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Compound of Interest

Compound Name: 3-Hydroxy-2-methylbenzonitrile

Cat. No.: B1322566 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxy-2-methylbenzonitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-Hydroxy-2-methylbenzonitrile in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe and

compliant laboratory practices.

Chemical Properties and Identification
Property Value

Molecular Formula C8H7NO

Molecular Weight 133.15 g/mol

CAS Number 55289-04-8

Physical Form Solid

Purity 95%

Storage Temperature Room temperature, sealed in a dry place.

Source:[1][2]
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Personal Protective Equipment (PPE)
To ensure personal safety when handling 3-Hydroxy-2-methylbenzonitrile, the following

personal protective equipment is mandatory. Nitrile gloves are recommended due to their high

resistance to a wide range of chemicals.[3][4][5]

Equipment Specification

Hand Protection
Chemical-resistant, impermeable gloves (e.g.,

Nitrile rubber).

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.

Skin and Body Protection Protective clothing, such as a lab coat.

Respiratory Protection

Use in a well-ventilated area. If dust formation is

likely, a NIOSH/MSHA or European Standard

EN 149 approved respirator should be used.

Source:[6][7][8]

Operational Plan: Safe Handling and Storage
Handling:

Handle in a well-ventilated place, preferably under a chemical fume hood.[8]

Avoid the formation of dust and aerosols.[6][8]

Avoid contact with skin, eyes, and clothing.[6][7]

Do not breathe mist, gas, or vapors.[6]

Wash hands thoroughly after handling.[7][8]

Remove contaminated clothing and wash it before reuse.[7]

Storage:
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Store in a cool, dry, and well-ventilated area.[7]

Keep containers tightly closed when not in use.[8][9]

Store away from incompatible materials.[7]

Emergency and First Aid Procedures
Immediate medical attention is required for all exposure incidents.

Exposure Route First Aid Measures

In case of eye contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do.[8][9]

In case of skin contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing.[7][8][9]

If inhaled

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration.[8][9]

If swallowed

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[6][8]

Disposal Plan
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[8][10]

One recommended method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[7]

Workflow for Safe Handling
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The following diagram outlines the standard operating procedure for handling 3-Hydroxy-2-
methylbenzonitrile from initial preparation to final disposal.

Preparation

Handling

Post-Handling & Cleanup

Waste Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Set Up in Ventilated Area
(Fume Hood)

Weigh Solid Chemical

Dissolve or Use as Needed

Decontaminate Work Surface

Remove and Dispose of PPE Properly Collect Waste in Labeled Container

Wash Hands Thoroughly Dispose via Approved Waste Stream

Click to download full resolution via product page
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Caption: Workflow for handling 3-Hydroxy-2-methylbenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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